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Compound of Interest

Compound Name: 2-Methoxy-5-methylnicotinic acid

Cat. No.: B571803 Get Quote

CAS Number: 1227594-72-0[1]

This technical guide provides an overview of 2-Methoxy-5-methylnicotinic acid, a

pyridinecarboxylic acid derivative. Due to the limited availability of published research on this

specific compound, this document summarizes its fundamental properties and provides context

based on related nicotinic acid derivatives.

Compound Identification and Properties
2-Methoxy-5-methylnicotinic acid is a chemical compound with the systematic name 2-

methoxy-5-methylpyridine-3-carboxylic acid. It belongs to the class of nicotinic acids, which are

derivatives of pyridine with a carboxylic acid group at the 3-position. The structure is further

characterized by a methoxy group at the 2-position and a methyl group at the 5-position of the

pyridine ring. These functional groups are key to its chemical reactivity and potential utility as a

building block in organic synthesis.[2]
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Property Value Source

CAS Number 1227594-72-0 [1]

Molecular Formula C₈H₉NO₃ [2]

Molecular Weight 167.16 g/mol [2]

Systematic Name
2-methoxy-5-methylpyridine-3-

carboxylic acid
[2]

Synonyms
2-Methoxy-5-methyl-3-

pyridinecarboxylic acid
N/A

Synthesis and Experimental Protocols
Detailed experimental protocols for the synthesis of 2-Methoxy-5-methylnicotinic acid are not

readily available in peer-reviewed literature. However, it is positioned as a versatile

intermediate or building block in organic and medicinal chemistry. The presence of carboxylic

acid, methoxy, and methyl functional groups on the pyridine scaffold allows for various

chemical modifications to create more complex molecules.[2]

To provide a relevant example of the synthetic chemistry involved with similar structures, the

following section details a protocol for a related compound, 5-Methylnicotinic acid.

Example Experimental Protocol: Synthesis of 5-
Methylnicotinic Acid
This protocol describes the synthesis of 5-Methylnicotinic acid from 3,5-dimethylpyridine.

Materials:

3,5-dimethylpyridine (3,5-Lutidine)

Potassium permanganate (KMnO₄)

Water

Concentrated hydrochloric acid (HCl)
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Ethanol

Procedure:

In a suitable reaction vessel, add 120 kg of 3,5-dimethylpyridine to 1200 L of water with

stirring.

While maintaining the temperature between 25-35°C, add 300 kg of potassium

permanganate over 4.5 hours.

Allow the reaction to proceed at 30°C for 16 hours.

Filter the by-product, manganese dioxide, from the reaction mixture.

Adjust the pH of the filtrate to 0.5 using concentrated hydrochloric acid.

Filter the resulting by-product, 3,5-pyridinedicarboxylic acid.

Adjust the pH of the remaining filtrate to 3.0 with concentrated hydrochloric acid to

precipitate the crude product.

Collect the crude product by centrifugation.

For purification, dissolve the crude product in ethanol at 80°C, perform a hot filtration, and

then cool the filtrate to 0-5°C with stirring for 2 hours to induce crystallization.

Collect the purified product by centrifugation and dry at 65°C for 8.5 hours.

This process yields 5-Methylnicotinic acid with a purity of 99.5%.[3]
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Synthesis Workflow: 5-Methylnicotinic Acid

Start: 3,5-dimethylpyridine in water

Add KMnO4 (25-35°C)

React for 16h at 30°C

Filter MnO2

Adjust pH to 0.5 with HCl

Filter 3,5-pyridinedicarboxylic acid

Adjust pH to 3.0 with HCl

Centrifuge crude product

Purify via recrystallization from ethanol

End: Purified 5-Methylnicotinic Acid

Click to download full resolution via product page

Synthesis workflow for a related nicotinic acid derivative.
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Biological Activity and Applications
There is a lack of specific data on the biological activity of 2-Methoxy-5-methylnicotinic acid
in the public domain. However, nicotinic acid derivatives are of significant interest in medicinal

chemistry due to their presence in various biologically active compounds. Research on related

nicotinic acid derivatives has indicated potential antimicrobial, anti-inflammatory, and anticancer

effects.[2][4] For instance, some derivatives are investigated as enzyme inhibitors, such as for

dihydroorotate dehydrogenase (DHODH), a target for immunosuppressive and anti-proliferative

drugs.[2]

Given its structure, 2-Methoxy-5-methylnicotinic acid serves as a valuable building block for

synthesizing novel compounds with potential therapeutic properties.[2]

Signaling Pathways
Due to the absence of research on the biological effects of 2-Methoxy-5-methylnicotinic acid,

there are no established signaling pathways associated with this compound.

The following diagram illustrates a hypothetical logical relationship for the application of this

compound in drug discovery, based on the general role of nicotinic acid derivatives.
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Hypothetical Drug Discovery Application

2-Methoxy-5-methylnicotinic acid
(Building Block)

Chemical Synthesis of Novel Derivatives

Starting Material

High-Throughput Screening

Generates Library

Identification of 'Hit' Compounds

Identifies Activity

Lead Optimization

Further Development

Preclinical Candidate

Optimized Properties

Click to download full resolution via product page

Hypothetical workflow for drug discovery using the subject compound.

Conclusion
2-Methoxy-5-methylnicotinic acid (CAS: 1227594-72-0) is a chemical intermediate with

potential applications in synthetic and medicinal chemistry. While in-depth technical data,

including biological activity and specific experimental protocols, are not widely available, its
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structural features suggest its utility as a building block for the synthesis of more complex

molecules. Further research is required to elucidate its specific properties and potential

applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b571803?utm_src=pdf-custom-synthesis
https://store.apolloscientific.co.uk/product/2-methoxy-5-methylnicotinic-acid
https://www.benchchem.com/product/B571803
https://www.chemicalbook.com/synthesis/5-methylnicotinic-acid.htm
https://www.mdpi.com/1420-3049/30/1/169
https://www.benchchem.com/product/b571803#2-methoxy-5-methylnicotinic-acid-cas-number
https://www.benchchem.com/product/b571803#2-methoxy-5-methylnicotinic-acid-cas-number
https://www.benchchem.com/product/b571803#2-methoxy-5-methylnicotinic-acid-cas-number
https://www.benchchem.com/product/b571803#2-methoxy-5-methylnicotinic-acid-cas-number
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b571803?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b571803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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